Cas no 90799-81-8 (6-Chloro-2-phenyl-4-pyrimidinamine)

• Product Name: 6-Chloro-2-phenyl-4-pyrimidinamine
• CAS No: 90799-81-8
• MF: C₁₀H₈ClN₃
• MW: 205.643620491028
• MDL: MFCD12498708
• CID: 812726
• PubChem ID: 317747
• Update Time: 2025-10-24

6-Chloro-2-phenyl-4-pyrimidinamine Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine,6-chloro-2-phenyl-
• 6-Chloro-2-phenyl-4-pyrimidinamine
• 6-chloro-2-phenylpyrimidin-4-amine
• FT-0711049
• DTXSID40312199
• AKOS005072764
• FD-0704
• J-518536
• 90799-81-8
• SB57990
• 6-Chloro-2-phenylpyrimidin-4-ylamine
• MFCD12498708
• SCHEMBL3156245
• 4-amino-6-chloro-2-phenylpyrimidine
• NSC-251071
• WPEJJLBDMKBGII-UHFFFAOYSA-N
• NSC251071

• MDL： MFCD12498708
• Inchi： 1S/C10H8ClN3/c11-8-6-9(12)14-10(13-8)7-4-2-1-3-5-7/h1-6H,(H2,12,13,14)
• InChI Key： WPEJJLBDMKBGII-UHFFFAOYSA-N
• SMILES： ClC1C=C(N)N=C(C2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 205.0406750g/mol
• Monoisotopic Mass: 205.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 273.7±33.0 °C at 760 mmHg
• Flash Point: 119.3±25.4 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

6-Chloro-2-phenyl-4-pyrimidinamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)